Cas no 5006-69-9 (4-nitro-1H-Imidazole-1-ethanol)

4-Nitro-1H-imidazole-1-ethanol is a nitro-substituted imidazole derivative with a hydroxyethyl functional group at the 1-position. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of biologically active molecules, including nitroimidazole-based drugs. The nitro group enhances reactivity, making it useful for further functionalization, while the ethanol side chain provides versatility in derivatization. Its structural features may contribute to applications in antimicrobial or antiprotozoal agent development. The compound's stability under controlled conditions and well-defined reactivity profile make it a valuable building block for medicinal chemistry and heterocyclic synthesis.

4-nitro-1H-Imidazole-1-ethanol structure

5006-69-9 structure

Product Name:4-nitro-1H-Imidazole-1-ethanol

CAS No:5006-69-9

MF:C₅H₇N₃O₃

MW:157.127380609512

CID:1064963

PubChem ID:2783816

Update Time:2025-05-28

4-nitro-1H-Imidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

- 4-nitro-1H-Imidazole-1-ethanol
- 2-(4-nitroimidazol-1-yl)ethanol
- 4-Nitro-1H-imidazole
- 4-Nitroimidazole-1-ethanol
- Metronidazole Imp. C (EP): 2-(4-Nitro-1H-imidazol-1-yl)-ethanol
- AKOS009225410
- SS-166-1
- 1H-Imidazole-1-ethanol, 4-nitro-
- Q27291023
- DB-316675
- 2-(4-nitro-1H-imidazol-1-yl)ethan-1-ol
- DTXSID80382694
- UD15593HGR
- Metronidazole Impurity C
- 5006-69-9
- Metronidazole impurity C [USP-MC]
- ZINC03944768
- KIH-855
- EN300-1252406
- Imidazole-1-ethanol, 4-nitro-
- UNII-UD15593HGR
- 2-(4-Nitro-1H-imidazol-1-yl)ethanol
- BCP32919
- Inchi： 1S/C5H7N3O3/c9-2-1-7-3-5(6-4-7)8(10)11/h3-4,9H,1-2H2
- InChI Key： NIHGAGCAEFVICG-UHFFFAOYSA-N
- SMILES： OCCN1C=NC(=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 157.04900
Monoisotopic Mass: 157.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 83.9Å²

Experimental Properties

PSA: 83.87000
LogP: 0.30680

4-nitro-1H-Imidazole-1-ethanol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

4-nitro-1H-Imidazole-1-ethanol Pricemore >>

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